Cas no 2229135-88-8 (4-methylbenzene-1-sulfonic acid, propyl 4-phenylpiperidine-4-carboxylate)

• Product Name: 4-methylbenzene-1-sulfonic acid, propyl 4-phenylpiperidine-4-carboxylate
• CAS No: 2229135-88-8
• MF: C₂₂H₂₉NO₅S
• MW: 419.534365415573
• CID: 5866106
• PubChem ID: 137964742
• Update Time: 2025-08-05

4-methylbenzene-1-sulfonic acid, propyl 4-phenylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-methylbenzene-1-sulfonic acid propyl 4-phenylpiperidine-4-carboxylate
• 4-methylbenzene-1-sulfonic acid, propyl 4-phenylpiperidine-4-carboxylate
• Propyl 4-phenylpiperidine-4-carboxylate 4-methylbenzenesulfonate
• EN300-2007766
• 4-methylbenzene-1-sulfonic acid; propyl 4-phenylpiperidine-4-carboxylate
• 2229135-88-8
• 4-Methylbenzenesulfonic acid;propyl 4-phenylpiperidine-4-carboxylate

• Inchi： 1S/C15H21NO2.C7H8O3S/c1-2-12-18-14(17)15(8-10-16-11-9-15)13-6-4-3-5-7-13;1-6-2-4-7(5-3-6)11(8,9)10/h3-7,16H,2,8-12H2,1H3;2-5H,1H3,(H,8,9,10)
• InChI Key： MDZYTCCAEXNLJU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(CCC)C(C1(C2C=CC=CC=2)CCNCC1)=O

Computed Properties

• Exact Mass: 419.17664420g/mol
• Monoisotopic Mass: 419.17664420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 472
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Additional information on 4-methylbenzene-1-sulfonic acid, propyl 4-phenylpiperidine-4-carboxylate

Introduction to 4-methylbenzene-1-sulfonic acid, propyl 4-phenylpiperidine-4-carboxylate (CAS No: 2229135-88-8)

4-methylbenzene-1-sulfonic acid, propyl 4-phenylpiperidine-4-carboxylate, identified by the Chemical Abstracts Service Number (CAS No) 2229135-88-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly the combination of a sulfonate group, a propyl ester, and a piperidine ring, contribute to its distinctive chemical properties and biological interactions.

The sulfonate group (-SO₃H) attached to the 4-methylbenzene core enhances the water solubility of the compound, which is a critical factor in drug design for improving bioavailability and pharmacokinetic profiles. This feature allows the molecule to be more effectively absorbed and distributed within the body, potentially increasing its therapeutic efficacy. Additionally, the presence of the propyl ester side chain introduces additional functional diversity, enabling various chemical modifications that can fine-tune its biological activity.

The core structure of 4-methylbenzene-1-sulfonic acid provides a stable aromatic backbone that can interact with biological targets through hydrophobic and electrostatic interactions. The substitution at the para position with a sulfonate group further modulates these interactions, making the compound more versatile in binding to specific proteins and enzymes. This structural design is particularly relevant in the development of drugs targeting neurological disorders, where precise molecular recognition is essential.

The piperidine moiety in propyl 4-phenylpiperidine-4-carboxylate adds another layer of complexity to the molecule. Piperidine derivatives are well-known for their role in pharmaceuticals due to their ability to mimic natural amino acid structures and interact with central nervous system (CNS) receptors. The 4-phenyl substitution on the piperidine ring enhances its binding affinity to certain neurotransmitter receptors, which is crucial for developing treatments for conditions such as depression, anxiety, and other CNS disorders.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of 4-methylbenzene-1-sulfonic acid, propyl 4-phenylpiperidine-4-carboxylate with various biological targets with high accuracy. These studies have revealed that the compound can potentially interact with serotonin receptors (5-HT receptors), dopamine receptors (D₂ receptors), and other key targets involved in mood regulation and cognitive function. Such insights have guided the optimization of analogs with improved pharmacological profiles.

In vitro studies have demonstrated that propyl 4-phenylpiperidine-4-carboxylate exhibits notable activity against certain enzymes and receptors relevant to neurological diseases. For instance, preliminary data suggest that it may inhibit monoamine oxidase (MAO) enzymes, which are involved in the metabolism of neurotransmitters like serotonin and dopamine. By modulating MAO activity, this compound could potentially increase neurotransmitter levels in the brain, offering a novel approach to treating neurodegenerative diseases.

The synthesis of 2229135-88-8 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include sulfonation of 4-methylbenzene, followed by esterification with propyl alcohol and subsequent functionalization with 4-phenylpiperidine. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve optimal results. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research.

The pharmacokinetic properties of 4-methylbenzene-1-sulfonic acid, propyl 4-phenylpiperidine-4-carboxylate are under active investigation to understand its absorption, distribution, metabolism, excretion (ADME) profile. Preliminary pharmacokinetic studies indicate that the compound has moderate bioavailability following oral administration but exhibits prolonged half-life due to its metabolic stability. These findings suggest that it may require once-daily dosing in clinical settings if developed as a therapeutic agent.

The potential therapeutic applications of this compound are broad-ranging. Beyond its implications in CNS disorders, research is exploring its utility in treating inflammatory conditions and pain management. The sulfonate group's ability to modulate inflammatory pathways makes it an attractive candidate for developing anti-inflammatory drugs. Additionally, its interaction with pain-signaling pathways could lead to novel analgesics with fewer side effects compared to existing treatments.

Future directions in research on CAS No: 2229135-88-8 include exploring its mechanism of action at a molecular level through advanced biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies will provide detailed insights into how the compound interacts with biological targets at an atomic resolution, guiding further structural optimization efforts.

The integration of machine learning models into drug discovery has accelerated the identification of promising candidates like propyl 4-phenylpiperidine-4-carboxylate. By leveraging large datasets of known bioactive compounds and their interactions with biological targets, computational models can predict new molecular structures with enhanced therapeutic potential. This approach has already led to several breakthroughs in identifying novel drug candidates for various diseases.

In conclusion,2229135-88-8 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its combination of a sulfonate group, propyl ester, and piperidine moiety makes it a versatile scaffold for developing new therapeutics targeting neurological disorders among other conditions. Ongoing research continues to uncover new insights into its pharmacological properties, paving the way for future clinical applications.